Cas no 1158645-51-2 (5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride)

• Product Name: 5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride
• CAS No: 1158645-51-2
• MF: C₁₂H₁₆Cl₂FN₃
• MW: 292.179944038391
• MDL: MFCD08448221
• CID: 2613807
• Update Time: 2025-05-20

5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-piperidin-4-yl-1H-benzimidazole,hydrochloride
• 5-fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride
• A819967
• 6-fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride
• 6-fluoranyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride
• 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride, AldrichCPR
• 5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride

• MDL： MFCD08448221
• Inchi： 1S/C12H14FN3.2ClH/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8;;/h1-2,7-8,14H,3-6H2,(H,15,16);2*1H
• InChI Key： LJQCMGHZDYTTSM-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC2=C(C=1)NC(C1CCNCC1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 40.7

5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride

5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole Dihydrochloride (CAS 1158645-51-2): A Comprehensive Overview

5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride (CAS 1158645-51-2) is a fluorinated benzimidazole derivative with significant potential in pharmaceutical research. This compound, characterized by its piperidine-substituted benzimidazole core, has attracted attention for its unique structural features and potential biological activities. The fluoro-benzimidazole scaffold is known to enhance metabolic stability and bioavailability, making this compound particularly interesting for drug discovery applications.

The molecular structure of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride combines a benzimidazole ring system with a piperidine moiety at the 2-position and a fluorine atom at the 5-position. This strategic modification creates opportunities for diverse molecular interactions, potentially leading to enhanced binding affinity with biological targets. Researchers are particularly interested in how the dihydrochloride salt form affects solubility and crystallization properties, which are crucial factors in pharmaceutical development.

Recent studies have explored the potential of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole derivatives in addressing current challenges in medicinal chemistry. The compound's structural features align with current research trends focusing on heterocyclic compounds with improved pharmacokinetic profiles. Its benzimidazole-piperidine hybrid structure offers a versatile platform for further chemical modifications, allowing researchers to fine-tune properties for specific therapeutic applications.

The synthesis of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride typically involves multi-step organic transformations, starting from appropriately substituted benzene derivatives. The fluorine incorporation is usually performed early in the synthetic route, followed by construction of the benzimidazole ring and subsequent introduction of the piperidine moiety. The final dihydrochloride salt formation is achieved through careful acid treatment and purification processes to ensure high purity.

Analytical characterization of CAS 1158645-51-2 typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and help establish quality control parameters. The fluorine NMR signal provides a distinctive fingerprint for this molecule, while the proton NMR spectrum reveals characteristic patterns of the benzimidazole and piperidine protons.

In pharmaceutical research, the 5-Fluoro benzimidazole scaffold has shown promise in various therapeutic areas. While specific applications of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride are still under investigation, related compounds have demonstrated interesting biological activities. The presence of both hydrogen bond donors and acceptors in this molecule makes it particularly suitable for targeting proteins with well-defined binding pockets.

The physicochemical properties of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its solubility profile in various solvents is an important consideration for formulation studies, with the dihydrochloride salt form generally offering improved aqueous solubility compared to the free base.

Current market trends show growing interest in fluorinated heterocycles like 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole, driven by the pharmaceutical industry's need for novel scaffolds with improved properties. Research chemicals suppliers have reported increasing demand for such specialized building blocks, particularly for fragment-based drug discovery programs. The compound's structural complexity combined with synthetic accessibility makes it attractive for medicinal chemistry applications.

Safety considerations for handling 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride follow standard laboratory protocols for research chemicals. While comprehensive toxicological data may be limited for this specific compound, appropriate precautions should be taken when working with any fine chemical. Researchers are advised to consult the material safety data sheet and implement proper personal protective equipment measures during experimental work.

The future potential of 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride lies in its versatility as a research tool and potential therapeutic agent. As drug discovery approaches become more sophisticated, compounds with such privileged structures are likely to play increasingly important roles. Ongoing research may uncover novel applications for this molecule in addressing current medical challenges, particularly in areas requiring targeted molecular interactions.

For researchers interested in benzimidazole chemistry or fluorinated pharmaceutical intermediates, 5-Fluoro-2-(4-piperidinyl)-1H-benzimidazole dihydrochloride represents an intriguing subject for investigation. Its combination of structural features and potential bioactivity makes it a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers exploring new chemical entities for therapeutic development.